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Compound of Interest

Compound Name: 4-Methyl-2-vinylpyridine

Cat. No.: B081776

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Methyl-2-vinylpyridine (CAS No. 13959-
34-7) is not readily available. The following safety guidelines are based on data for the closely
related compounds, 2-Vinylpyridine and 4-Vinylpyridine. These recommendations should be
considered precautionary measures, and a comprehensive risk assessment should be
conducted before handling 4-Methyl-2-vinylpyridine.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes operational and disposal plans with
procedural, step-by-step guidance to ensure the safe handling of 4-Methyl-2-vinylpyridine.

Hazard Summary

Based on its structural analogs, 4-Methyl-2-vinylpyridine is anticipated to be a hazardous
substance with the following potential dangers:

Flammability: Vinylpyridines are flammable liquids and vapors.[1][2][3]

Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[2][4]

Corrosivity: May cause severe skin burns and eye damage.[4][5]

Sensitization: May cause an allergic skin reaction.[2][4]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2][4]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical. The following table summarizes the
recommended PPE for handling 4-Methyl-2-vinylpyridine, based on guidelines for its analogs.

. Specific ]
Protection Type . Rationale
Recommendations

Chemical safety goggles with

side-shields conforming to EN To protect against splashes
Eye and Face Protection 166 (EU) or NIOSH (US). A and vapors that can cause

face shield (8-inch minimum) is  severe eye damage.

also recommended.[2]

Wear flame-retardant and
impervious clothing.[6] Handle

with compatible chemical- ) ]
) To prevent skin contact, which
) ] resistant gloves (e.g., Butyl ]
Skin Protection can cause burns and allergic
rubber, Neoprene). Always ]
_ _ reactions.
inspect gloves prior to use and

use proper glove removal
technique.[2]

Work should be conducted in a
well-ventilated area, preferably
in a chemical fume hood. If
exposure limits are exceeded ) )
) ) o ) To prevent inhalation of
Respiratory Protection or irritation is experienced, use
) ) harmful vapors.
a full-face respirator with an
appropriate organic vapor
cartridge (e.g., type ABEK (EN

14387)).[2]

Quantitative Data for Vinylpyridine Analogs

The following tables provide a summary of key quantitative safety data for 2-Vinylpyridine and
4-Vinylpyridine. This data should be used as a reference for assessing the potential hazards of
4-Methyl-2-vinylpyridine.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/472344
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Physical and Chemical Properties

Property 2-Vinylpyridine 4-Vinylpyridine
Boiling Point 159 °C[7] 62-65 °C at 15 mmHg[5]
Flash Point 50 °C (closed cup)[1] Not Available

Vapor Density 3.64 (Air = 1.0)[1] Not Available

Specific Gravity 0.998[1] Not Available

Exposure Limits

Component Limit Type Value

4-Vinylpyridine NIOSH PEL (15 min ceiling) 2 mg/m3[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring
safety.

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[¢]

Assemble all necessary PPE and inspect for integrity.

[e]

Have a chemical spill kit readily accessible.

o

Ensure eyewash stations and safety showers are unobstructed.[8]

e Handling the Chemical:

o Don the appropriate PPE as outlined in the table above.

o Conduct all manipulations of 4-Methyl-2-vinylpyridine inside the chemical fume hood.
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[e]

Use non-sparking tools to prevent ignition sources.[2]

o

Keep the container tightly closed when not in use.[2]

[¢]

Ground and bond containers when transferring material to prevent static discharge.[2]

[¢]

Avoid contact with skin and eyes, and inhalation of vapors.[2]

o Storage:

[e]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

o

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[5]

o

A recommended storage temperature is -20°C.[5]
Disposal Plan
All waste containing 4-Methyl-2-vinylpyridine must be treated as hazardous waste.
» Waste Collection:
o Collect liquid waste in a dedicated, properly labeled, and sealed container.

o Collect contaminated solid waste (e.g., gloves, absorbent paper) in a separate, clearly
labeled hazardous waste container.

e Disposal:
o Dispose of contents and container to an approved waste disposal plant.[2]
o Do not dispose of down the drain or release into the environment.[2]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.
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Experimental Workflow for Safe Handling

Safe Handling Workflow for 4-Methyl-2-vinylpyridine

Check Fume Hood and Safety Showers

1. Preparation

Assemble and Inspect PPE

Verify Spill Kit Availability

4. Disposal

Collect Hazardous Waste

Contact EHS for Disposal

2. Handling (in Fume Hood)

Don Appropriate PPE

Manipulate Chemical

Keep Container Closed

\

S\Storage

Store in a Cool, Dry, Well-Ventilated Area

l

Store Away from Incompatibles
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Caption: Workflow for the safe handling of 4-Methyl-2-vinylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-Methyl-2-vinylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081776#personal-protective-equipment-for-handling-
4-methyl-2-vinylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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